143-33-9

Sodium cyanide

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• CAS RN:
• 143-33-9

• Formula:
• NaCN
  CNNa

• InChI:
• InChI=1S/CN.Na/c1-2;/q-1;+1

• InChIKey:
• MNWBNISUBARLIT-UHFFFAOYSA-N

• Sodium cyanide appears as a white crystalline solid, lump solid or powder. A deadly human poison by ingestion. Toxic by skin absorption through open wounds, by ingestion, and by inhalation of dust.
  Sodium cyanide is a cyanide salt containing equal numbers of sodium cations and cyanide anions. It has a role as an EC 1.15.1.1 (superoxide dismutase) inhibitor. It is a cyanide salt, a one-carbon compound and a sodium salt.
  Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyan...

(R)-1-(3-Bromophenyl)propan-1-amine hydrochloride

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• CAS RN:
• 623143-33-9

• Formula:
• C9H13BrClN

• InChI:
• InChI=1S/C9H12BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1

• InChIKey:
• IGJRCDFUDNGJIS-SBSPUUFOSA-N

• (R)-1-(3-Bromophenyl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H13BrClN and its molecular weight is 250.56 g/mol. The purity is usually 95%.